3-(3,3,6,6-Tetramethyl-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenyl 2-fluorobenzoate
3-(3,3,6,6-Tetramethyl-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenyl 2-fluorobenzoate
Brand Name:
Vulcanchem
CAS No.:
5777-78-6
VCID:
VC0389571
InChI:
InChI=1S/C30H29FO5/c1-29(2)13-21(32)26-23(15-29)36-24-16-30(3,4)14-22(33)27(24)25(26)17-8-7-9-18(12-17)35-28(34)19-10-5-6-11-20(19)31/h5-12,25H,13-16H2,1-4H3
SMILES:
CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=CC(=CC=C4)OC(=O)C5=CC=CC=C5F)C(=O)C1)C
Molecular Formula:
C30H29FO5
Molecular Weight:
488.5g/mol
3-(3,3,6,6-Tetramethyl-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenyl 2-fluorobenzoate
CAS No.: 5777-78-6
Main Products
VCID: VC0389571
Molecular Formula: C30H29FO5
Molecular Weight: 488.5g/mol
| CAS No. | 5777-78-6 |
|---|---|
| Product Name | 3-(3,3,6,6-Tetramethyl-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenyl 2-fluorobenzoate |
| Molecular Formula | C30H29FO5 |
| Molecular Weight | 488.5g/mol |
| IUPAC Name | [3-(3,3,6,6-tetramethyl-1,8-dioxo-4,5,7,9-tetrahydro-2H-xanthen-9-yl)phenyl] 2-fluorobenzoate |
| Standard InChI | InChI=1S/C30H29FO5/c1-29(2)13-21(32)26-23(15-29)36-24-16-30(3,4)14-22(33)27(24)25(26)17-8-7-9-18(12-17)35-28(34)19-10-5-6-11-20(19)31/h5-12,25H,13-16H2,1-4H3 |
| Standard InChIKey | PBNIMHBLLCQFCB-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=CC(=CC=C4)OC(=O)C5=CC=CC=C5F)C(=O)C1)C |
| Canonical SMILES | CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=CC(=CC=C4)OC(=O)C5=CC=CC=C5F)C(=O)C1)C |
| PubChem Compound | 1038728 |
| Last Modified | Nov 11 2021 |
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